Cas no 5199-89-3 (Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-)
5199-89-3 structure
Product Name:Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
CAS No:5199-89-3
MF:C15H12N2O3
MW:268.267383575439
CID:384427
PubChem ID:6178833
Update Time:2025-04-19
Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
- (2E)-2-(benzoylhydrazinylidene)-2-phenylacetic acid
- 5199-89-3
- DTXSID30422170
- NSC371989
- NSC-371989
-
- Inchi: 1S/C15H12N2O3/c18-14(12-9-5-2-6-10-12)17-16-13(15(19)20)11-7-3-1-4-8-11/h1-10H,(H,17,18)(H,19,20)/b16-13+
- InChI Key: IMNJCROFAWJNCV-DTQAZKPQSA-N
- SMILES: O=C(C1C=CC=CC=1)N/N=C(/C(=O)O)\C1C=CC=CC=1
Computed Properties
- Exact Mass: 268.08486
- Monoisotopic Mass: 268.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 78.76
Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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